Cas no 38113-96-1 (Methyl (2Z)-(hydroxyimino)(phenyl)ethanoate)

Methyl (2Z)-(hydroxyimino)(phenyl)ethanoate structure
38113-96-1 structure
Product Name:Methyl (2Z)-(hydroxyimino)(phenyl)ethanoate
CAS No:38113-96-1
MF:C9H9NO3
MW:179.172662496567
CID:4879877
Update Time:2023-08-20

Methyl (2Z)-(hydroxyimino)(phenyl)ethanoate Chemical and Physical Properties

Names and Identifiers

    • methyl (2Z)-(hydroxyimino)(phenyl)ethanoate
    • BBL001046
    • STK519316
    • methyl E-2-hydroxyimino-2-phenylacetate
    • H5546
    • methyl (2E)-2-hydroxyimino-2-phenylacetate
    • (E)-2-(Hydroxyimino)-2-phenylacetic acid methyl ester
    • Methyl (2Z)-(hydroxyimino)(phenyl)ethanoate
    • Inchi: 1S/C9H9NO3/c1-13-9(11)8(10-12)7-5-3-2-4-6-7/h2-6,12H,1H3/b10-8-
    • InChI Key: LKVXRLSGZJUHDZ-NTMALXAHSA-N
    • SMILES: O(C)C(/C(/C1C=CC=CC=1)=N\O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 207
  • XLogP3: 2.5
  • Topological Polar Surface Area: 58.9
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